Cas no 67858-00-8 (BUTANOIC ACID, 4-(2-NITROPHENOXY)-)

• Product Name: BUTANOIC ACID, 4-(2-NITROPHENOXY)-
• CAS No: 67858-00-8
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 3404180
• PubChem ID: 12433960
• Update Time: 2025-04-21

BUTANOIC ACID, 4-(2-NITROPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 4-(2-NITROPHENOXY)-
• 4-(2-nitrophenoxy)butanoic acid
• 67858-00-8
• MFCD08696411
• SCHEMBL8164415
• 4-(2-nitrophenoxy)butanoicacid
• AKOS000156124

• Inchi： 1S/C10H11NO5/c12-10(13)6-3-7-16-9-5-2-1-4-8(9)11(14)15/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key： CWNOXDTXZOYOAQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCOC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 225.06372245Da
• Monoisotopic Mass: 225.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.4Ų